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Compound of Interest

Compound Name: 20(R)-Notoginsenoside R2

Cat. No.: B149817

An In-Depth Technical Guide to 20(R)-Notoginsenoside R2

This guide provides a comprehensive overview of 20(R)-Notoginsenoside R2, a naturally
occurring saponin isolated from Panax notoginseng.[1] It is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical properties,
pharmacological activities, and associated experimental protocols.

Core Physicochemical Properties

Quantitative data for 20(R)-Notoginsenoside R2 is summarized in the table below for easy
reference and comparison.

Property Value Source(s)
CAS Number 948046-15-9 [21[31141[5][6]
Molecular Weight 770.99 g/mol [6][7]
Molecular Formula C41H70013 [61[71[8]

Pharmacological Activities and Signaling Pathways

20(R)-Notoginsenoside R2 has been the subject of research for its potential therapeutic
applications, notably in cancer, neurodegenerative diseases, and diabetic complications.
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Anti-Cancer Activity

Studies have shown that a mixture of 20(S/R)-Notoginsenoside R2 can inhibit the proliferation
of H22 hepatoma cells and induce apoptosis. The mechanism underlying this anti-cancer effect
involves the inhibition of the PIBK/AKT/mTOR signaling pathway.[7] The half-maximal inhibitory
concentration (IC50) for H22 cell viability was found to be 65.91 pug/mL.[5]
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Caption: 20(R)-Notoginsenoside R2 inhibits the PI3BK/AKT/mTOR pathway, leading to reduced
cell proliferation and increased apoptosis.

Neuroprotective Effects

Notoginsenoside R2 has demonstrated neuroprotective properties in models of Alzheimer's
disease by mitigating neuronal apoptosis and inflammation. This effect is mediated through the
regulation of the miR-27a/SOX8/B-catenin signaling axis.[2][8] Notoginsenoside R2
downregulates miR-27a, which in turn increases the expression of its target, SOX8. Elevated
SOX8 levels lead to the upregulation of 3-catenin, thereby suppressing apoptosis and
neuroinflammation.[2][8]

Signaling Pathway: Neuroprotection via miR-27a/SOX8/(3-catenin Axis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b149817?utm_src=pdf-custom-synthesis
https://doaj.org/article/35f4534b527e4754911109953a7a2cfe
https://pubmed.ncbi.nlm.nih.gov/34533063/
https://pubmed.ncbi.nlm.nih.gov/34533063/
https://pubmed.ncbi.nlm.nih.gov/39810230/
https://pubmed.ncbi.nlm.nih.gov/39810230/
https://pubmed.ncbi.nlm.nih.gov/39810230/
https://www.pubcompare.ai/protocol/_EWxq4sBwGXEOgesXqKY/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10565556/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10565556/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10565556/
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06029b
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06029b
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06029b
https://www.researchgate.net/publication/354659902_Notoginsenoside_R2_reduces_A_b_25-35-induced_neuronal_apoptosis_and_inflammation_via_miR-27aSOX8_b_-catenin_axis
https://www.researchgate.net/publication/385951985_Protective_Effects_of_Notoginsenoside_R2_on_Reducing_Lipid_Accumulation_and_Mitochondrial_Dysfunction_in_Diabetic_Nephropathy_Through_Regulation_of_c-Src
https://www.benchchem.com/product/b149817#20-r-notoginsenoside-r2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b149817#20-r-notoginsenoside-r2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b149817#20-r-notoginsenoside-r2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b149817#20-r-notoginsenoside-r2-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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